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Compound of Interest

Compound Name: NRX-1933

Cat. No.: B11929263 Get Quote

Application Notes and Protocols for NRX-1933
Abstract
These application notes provide detailed protocols for the preparation, storage, and handling of

NRX-1933, a molecular glue that enhances the interaction between β-catenin and β-TrCP,

promoting the ubiquitination and degradation of mutated β-catenin.[1][2][3][4] This document is

intended for researchers, scientists, and drug development professionals working on oncogenic

pathways, particularly those involving aberrant Wnt/β-catenin signaling.[1]

Product Information
Chemical and Physical Properties
NRX-1933 is a small molecule enhancer of the E3 ligase-substrate interaction between β-TrCP

and β-catenin.[1][2] Its properties are summarized below.

Property Value Reference

Molecular Weight 350.26 g/mol [1][2][5]

Molecular Formula C₁₄H₉F₃N₆O₂ [1][2][5]

CAS Number 2763260-30-4 [1][2]

Appearance White to off-white solid [1][2]

Primary Solvent Dimethyl sulfoxide (DMSO) [1][2][5]

Solubility in DMSO 83.33 mg/mL (237.91 mM) [1][5][6]
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Preparation of Stock Solutions
Materials Required

NRX-1933 powder

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Bath sonicator

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM DMSO Stock Solution
Pre-Equilibration: Allow the NRX-1933 powder vial to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.

Weighing: Weigh the desired amount of NRX-1933 powder using a calibrated analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.35 mg of

NRX-1933.

Dissolution: Add the appropriate volume of high-purity DMSO to the vial containing the NRX-
1933 powder. It is crucial to use anhydrous or newly opened DMSO, as hygroscopic DMSO

can negatively impact solubility.[1]

Mixing: Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Sonication: Place the vial in a bath sonicator for 10-15 minutes to ensure complete

dissolution, as this is recommended for achieving maximum solubility.[1][5][6] The solution

should be clear and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile cryovials or microcentrifuge
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tubes.[1]

Stock Solution Calculation Guide
The following table provides calculations for preparing common stock solution concentrations.

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.35 mg 1.75 mg 3.50 mg

10 mM 3.50 mg 17.51 mg 35.03 mg

50 mM 17.51 mg 87.57 mg 175.13 mg

Formula: Mass (mg) = Desired Concentration (mM) × Molecular Weight ( g/mol ) × Volume (L)

Storage and Stability
Proper storage is critical to maintain the activity of NRX-1933.

Form
Storage
Temperature

Shelf Life Notes

Powder -20°C 3 years

Store in a desiccator

to protect from

moisture.[1][6]

Stock Solution -80°C 6 months
Recommended for

long-term storage.[1]

Stock Solution -20°C 1 month
Suitable for short-term

storage.[1]

Note: Always aliquot stock solutions to prevent product inactivation from repeated freeze-thaw

cycles.[1]
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Signaling Pathway of NRX-1933
NRX-1933 acts as a molecular glue to enhance the binding of mutated β-catenin to the E3

ubiquitin ligase SCFβ-TrCP. This leads to increased ubiquitination and subsequent proteasomal

degradation of oncogenic β-catenin, thereby inhibiting the Wnt signaling pathway.
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Caption: NRX-1933 promotes mutated β-catenin degradation.

General Experimental Workflow for Cell-Based Assays
This diagram outlines a typical workflow for evaluating the effect of NRX-1933 on β-catenin

levels in cancer cell lines.
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Click to download full resolution via product page

Caption: Workflow for assessing NRX-1933 activity in cells.

Logical Flow: From Powder to Experiment
This chart shows the logical progression and key decision points when preparing and using

NRX-1933.
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Caption: Logical steps for NRX-1933 preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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